Cas no 5234-71-9 (2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-)

• Product Name: 2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-
• CAS No: 5234-71-9
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 359839
• PubChem ID: 4177125
• Update Time: 2024-03-01

2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• (+)-Isolariciresinol
• 2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-
• 2,3-Naphthalenedimethanol, 1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-
• ZINC00689725
• SCHEMBL10034083
• Compound NP-007732
• NCGC00385293-01
• Isolariciresinol (6CI); (+)-Cyclolariciresinol; (+)-Isolariciresinol; Isolariciresinol, (+)-; -Conidendryl alcohol
• NS00097370
• AKOS040739446

• Inchi： 1S/C20H24O6/c1-25-18-6-11(3-4-16(18)23)20-14-8-17(24)19(26-2)7-12(14)5-13(9-21)15(20)10-22/h3-4,6-8,13,15,20-24H,5,9-10H2,1-2H3
• InChI Key： OGFXBIXJCWAUCH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C(OC)=C2)C2=C(C=C(OC)C(O)=C2)CC(CO)C1CO

Computed Properties

• Exact Mass: 360.15728848g/mol
• Monoisotopic Mass: 360.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Melting Point: 127-130 °C
• Boiling Point: 584.1±50.0 °C(Predicted)
• PSA: 99.38000
• LogP: 2.02000
• pka: 10.08±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans 9,9p-dihydroxyaryltetralin lignans